Cas no 111-20-6 (Sebacic acid)

Sebacic acid (C₁₀H₁₈O₄) is a naturally occurring dicarboxylic acid derived from castor oil or produced synthetically. It is a white crystalline powder with a melting point of 131–134°C and is soluble in alcohol and ether but sparingly soluble in water. As a versatile intermediate, sebacic acid is widely used in the production of polyamides (nylon 6,10), plasticizers, lubricants, and corrosion inhibitors. Its high thermal stability, biodegradability, and compatibility with other polymers make it valuable for engineering plastics and coatings. Additionally, it serves as a precursor for specialty esters in cosmetics and pharmaceuticals. Its long aliphatic chain contributes to flexibility and durability in polymer applications.
Sebacic acid structure
Sebacic acid structure
Product name:Sebacic acid
CAS No:111-20-6
MF:C10H18O4
MW:202.247523784637
MDL:MFCD00004440
CID:35668
PubChem ID:5192

Sebacic acid Chemical and Physical Properties

Names and Identifiers

    • Decanedioic acid
    • 1,8-Octanedicarboxylic acid
    • Octane-1,8-dicarboxylic acid
    • Sebacic acid
    • Sebacic acidneat
    • 1,10-decanedioic acid
    • decane-1,10-dioic acid
    • Decanedioic
    • sebacinsaure
    • Sebacinsure
    • Sebacylic acid
    • Seracic acid
    • [ "Sebacic acid" ]
    • sebacic
    • usafhc-1
    • Ipomic acid
    • SEBCIC ACID
    • USAF hc-1
    • Sebacic acids
    • Decanedicarboxylic acid
    • n-Decanedioic acid
    • Acide sebacique
    • sebacate
    • Sebacinsaeure
    • Sebacinsaure [German]
    • Acide sebacique [French]
    • NSC19492
    • 97AN39ICTC
    • CXMXRPHRNRROMY-UHFFFAOYSA-N
    • Sebacic acid, 98%
    • DSSTox_CID_6867
    • DSSTox_RID_78231
    • DSSTox_GSID_26867
    • De
    • 1,8-dicarboxyoctane
    • decanedioate
    • C10-DCA(2-)
    • decanedioate(2-)
    • Tox21_201778
    • NCGC00164361-01
    • DECANEDIOC ACID
    • POLY(SEBACIC ANHYDRIDE)
    • Sebacic acid, 94%
    • 1,8-Octanedicarboxylate
    • 1l6y
    • EINECS 203-845-5
    • 26776-29-4
    • BBL011473
    • DTXSID7026867
    • SEBACIC ACID [MI]
    • EC 203-845-5
    • NCGC00164361-02
    • Sebacic acid, 99%
    • NCGC00164361-03
    • Sebacic acid, >=95.0% (GC)
    • CAS-111-20-6
    • DB07645
    • CHEMBL1232164
    • 1,8-OCTANEDCARBOXYLIC ACID
    • CCG-266598
    • 111-20-6
    • n-Decanedioate
    • GS-6713
    • 4-oxodecanedioate
    • NS00011501
    • Tox21_303263
    • BRN 1210591
    • 1l6s
    • WLN: QV8VQ
    • AKOS000120056
    • FEMA NO. 4943
    • NCI60_001628
    • Q413454
    • 301CFA7E-7155-4D51-BD2F-EB921428B436
    • UNII-97AN39ICTC
    • disodium-sebacate
    • LMFA01170006
    • NCIOpen2_008624
    • BP-27864
    • HY-W014787
    • MFCD00004440
    • SCHEMBL3977
    • Z104475420
    • NSC-19492
    • EN300-19796
    • AI3-09127
    • C08277
    • SEBACIC ACID [MART.]
    • NCGC00257150-01
    • Iponic acid
    • Dicarboxylic acid C10
    • Q-201703
    • CCRIS 2290
    • CS-W015503
    • NSC 19492
    • SEBACIC ACID (MART.)
    • NCGC00259327-01
    • s5732
    • 4-02-00-02078 (Beilstein Handbook Reference)
    • CHEBI:41865
    • 1i8j
    • 1,10-Decanedioate
    • STL146585
    • DB-121158
    • DTXCID806867
    • BRD-K66672047-304-01-3
    • FS02334
    • 203-845-5
    • Sebacic acid [WHO-DD]
    • MDL: MFCD00004440
    • Inchi: 1S/C10H18O4/c11-9(12)7-5-3-1-2-4-6-8-10(13)14/h1-8H2,(H,11,12)(H,13,14)
    • InChI Key: CXMXRPHRNRROMY-UHFFFAOYSA-N
    • SMILES: O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])=O
    • BRN: 1210591

Computed Properties

  • Exact Mass: 202.12100
  • Monoisotopic Mass: 202.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 2.1
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Powder
  • Density: 1.21
  • Melting Point: 133-137 °C (lit.)
  • Boiling Point: 294.5 °C/100 mmHg(lit.)
  • Flash Point: 220 ºC
  • Refractive Index: 1.422
  • Solubility: ethanol: 100 mg/mL
  • Water Partition Coefficient: 1 g/L (20 ºC)
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, bases, reducing agents.
  • PSA: 74.60000
  • LogP: 2.27640
  • Vapor Pressure: 1 mmHg ( 183 °C)
  • Sensitiveness: Sensitive to humidity
  • Solubility: It is slightly soluble in water, poorly soluble in benzene, petroleum ether, carbon tetrachloride, and easily soluble in ethanol and diethyl ether.
  • pka: 4.59, 5.59(at 25℃)
  • Merck: 8415

Sebacic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319
  • Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: R36/37/38
  • Safety Instruction: S26-S36
  • RTECS:VS0875000
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38
  • TSCA:Yes
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Sebacic acid Customs Data

  • HS CODE:2917131000
  • Customs Data:

    China Customs Code:

    2917131000

    Overview:

    2917131000 Sebacic acid and its salts and esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917131000 esters of adipic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Sebacic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB19130-1g
Sebacic acid
111-20-6 97%
1g
0.00 2021-07-09
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0680630335-100g
Sebacic acid
111-20-6 98.5%
100g
¥ 34.1 2024-07-19
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0680630331-250g
Sebacic acid
111-20-6 98.5%
250g
¥ 44.7 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S85140-5g
Decanedioic acid
111-20-6
5g
¥28.0 2021-09-07
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A14158-100g
Sebacic acid, 98+%
111-20-6 98+%
100g
¥299.00 2023-07-05
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce47480-5g
Decanedioic acid
111-20-6 98%
5g
¥445.00 2023-09-08
TRC
S211410-1g
Sebacic Acid
111-20-6
1g
$ 63.00 2023-09-06
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
8007539050
Sebacic acid
111-20-6 for synthesis
50KG
6596.1 2021-05-12
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
S108452-100g
Sebacic acid
111-20-6 CP,98.0%
100g
¥30.90 2023-09-01
BAI LING WEI Technology Co., Ltd.
398480-250G
Sebacic acid, 98%
111-20-6 98%
250G
¥ 199 2022-04-26

Sebacic acid Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetic anhydride ;  20 min, 140 °C
Reference
A predictive mechanistic model of drug release from surface eroding polymeric nanoparticles
Stiepel, Rebeca T.; et al, Journal of Controlled Release (2022, Journal of Controlled Release (2022), 351, 883-895, 351, 883-895

Production Method 2

Reaction Conditions
1.1 4 h, 150 °C
Reference
γ-Irradiation Stability of Saturated and Unsaturated Aliphatic Polyanhydrides-Ricinoleic Acid Based Polymers
Teomim, Doron; et al, Biomacromolecules (2001, Biomacromolecules (2001), 2(3), 1015-1022, 2(3), 1015-1022

Production Method 3

Reaction Conditions
1.1 1.5 h, 180 °C
Reference
Biodegradable interstitial release polymer loading a novel small molecule targeting Axl receptor tyrosine kinase and reducing brain tumor migration and invasion
Yen, S.-Y.; et al, Oncogene (2016, Oncogene (2016), 35(17), 2156-2165, 35(17), 2156-2165

Production Method 4

Reaction Conditions
Reference
Cellular Delivery of Hoechst 33342 Anticancer Drug from Crosslinked Poly(thioether anhydrides): A Cytotoxicity and Efficacy Study
Mohammed, Halimatu S.; et al, ACS Symposium Series (2020, ACS Symposium Series (2020), 1350, 63-77, 1350, 63-77

Production Method 5

Reaction Conditions
Reference
Cellular Delivery of Hoechst 33342 Anticancer Drug from Crosslinked Poly(thioether anhydrides): A Cytotoxicity and Efficacy Study
Mohammed, Halimatu S.; et al, ACS Symposium Series (2020, ACS Symposium Series (2020), 1350, 63-77, 1350, 63-77

Sebacic acid Raw materials

Sebacic acid Preparation Products

Sebacic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:111-20-6)癸二酸
Order Number:LE2467810
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:111-20-6)Sebacic acid
Order Number:LE8746
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:111-20-6)sebacic acid
Order Number:LE7077
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:50
Price ($):discuss personally

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